Cas no 1238694-75-1 (2-Chloro-4-(3-trifluoromethylphenyl)benzoic acid)
1238694-75-1 structure
Product Name:2-Chloro-4-(3-trifluoromethylphenyl)benzoic acid
CAS No:1238694-75-1
MF:C14H8ClF3O2
MW:300.660333633423
MDL:MFCD18321768
CID:1039240
PubChem ID:53227618
Update Time:2025-04-20
2-Chloro-4-(3-trifluoromethylphenyl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Chloro-3'-(trifluoromethyl)-[1,1'-biphenyl]-4-carboxylic acid
- 2-chloro-4-[3-(trifluoromethyl)phenyl]benzoic acid
- BS-19579
- 3-Chloro-3'-(trifluoromethyl)[1,1'-biphenyl]-4-carboxylic acid
- 2-CHLORO-4-(3-TRIFLUOROMETHYLPHENYL)BENZOIC ACID
- CS-0209737
- DTXSID20691151
- [1,1'-Biphenyl]-4-carboxylic acid, 3-chloro-3'-(trifluoromethyl)-
- 3-Chloro-3'-(trifluoromethyl)-[1,1'-biphenyl]-4-carboxylicacid
- A890640
- 1238694-75-1
- 3-Chloro-3/'-(trifluoroMethyl)-[1,1/'-biphenyl]-4-carboxylic acid
- MFCD18321768
- 2-Chloro-4-(3-trifluoromethylphenyl)benzoic acid
-
- MDL: MFCD18321768
- Inchi: 1S/C14H8ClF3O2/c15-12-7-9(4-5-11(12)13(19)20)8-2-1-3-10(6-8)14(16,17)18/h1-7H,(H,19,20)
- InChI Key: YTKWXUXIEISSAY-UHFFFAOYSA-N
- SMILES: ClC1=C(C(=O)O)C=CC(=C1)C1C=CC=C(C(F)(F)F)C=1
Computed Properties
- Exact Mass: 300.01600
- Monoisotopic Mass: 300.0164917g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 359
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.30000
- LogP: 4.72400
2-Chloro-4-(3-trifluoromethylphenyl)benzoic acid Customs Data
- HS CODE:2916399090
- Customs Data:
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2-Chloro-4-(3-trifluoromethylphenyl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019116740-5g |
3-Chloro-3'-(trifluoromethyl)-[1,1'-biphenyl]-4-carboxylic acid |
1238694-75-1 | 95% | 5g |
$400.00 | 2023-09-03 | |
| TRC | C432885-100mg |
2-Chloro-4-(3-trifluoromethylphenyl)benzoic acid |
1238694-75-1 | 100mg |
$81.00 | 2023-05-18 | ||
| TRC | C432885-250mg |
2-Chloro-4-(3-trifluoromethylphenyl)benzoic acid |
1238694-75-1 | 250mg |
$155.00 | 2023-05-18 | ||
| TRC | C432885-500mg |
2-Chloro-4-(3-trifluoromethylphenyl)benzoic acid |
1238694-75-1 | 500mg |
$236.00 | 2023-05-18 | ||
| TRC | C432885-1g |
2-Chloro-4-(3-trifluoromethylphenyl)benzoic acid |
1238694-75-1 | 1g |
$333.00 | 2023-05-18 | ||
| Fluorochem | 217283-1g |
3-Chloro-3'-(trifluoromethyl)-[1,1'-biphenyl]-4-carboxylic acid |
1238694-75-1 | 95% | 1g |
£150.00 | 2022-02-28 | |
| Fluorochem | 217283-5g |
3-Chloro-3'-(trifluoromethyl)-[1,1'-biphenyl]-4-carboxylic acid |
1238694-75-1 | 95% | 5g |
£600.00 | 2022-02-28 | |
| Chemenu | CM194380-5g |
3-Chloro-3'-(trifluoromethyl)-[1,1'-biphenyl]-4-carboxylic acid |
1238694-75-1 | 95% | 5g |
$*** | 2023-04-03 | |
| abcr | AB329015-1 g |
2-Chloro-4-(3-trifluoromethylphenyl)benzoic acid, 97%; . |
1238694-75-1 | 97% | 1g |
€246.00 | 2023-04-26 | |
| abcr | AB329015-5 g |
2-Chloro-4-(3-trifluoromethylphenyl)benzoic acid, 97%; . |
1238694-75-1 | 97% | 5g |
€858.00 | 2023-04-26 |
2-Chloro-4-(3-trifluoromethylphenyl)benzoic acid Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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